Cas no 1032267-56-3 (2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid)

• Product Name: 2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid
• CAS No: 1032267-56-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1096891
• PubChem ID: 59376005
• Update Time: 2025-05-21

2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-2-methyl-7-oxo-1H-Indole-3-carboxylic acid
• 2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid
• 1032267-56-3
• SCHEMBL689067
• ZEECKBHWVHRJFZ-UHFFFAOYSA-N

• Inchi： 1S/C10H11NO3/c1-5-8(10(13)14)6-3-2-4-7(12)9(6)11-5/h11H,2-4H2,1H3,(H,13,14)
• InChI Key： ZEECKBHWVHRJFZ-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C(C(=O)O)=C(C)NC=21

Computed Properties

• Exact Mass: 193.073893g/mol
• Monoisotopic Mass: 193.073893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 193.2g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid

Comprehensive Overview of 2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid (CAS No. 1032267-56-3)

2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid (CAS No. 1032267-56-3) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the tetrahydroindole family, characterized by a fused bicyclic structure combining a benzene ring and a pyrrole ring. Its unique carboxylic acid functionality at the 3-position and a methyl group at the 2-position make it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its structural similarity to bioactive natural products and its potential applications in drug discovery.

In recent years, the demand for heterocyclic compounds like 2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. The compound's CAS No. 1032267-56-3 is frequently searched in scientific databases, reflecting its growing importance. Its oxo group at the 7-position enhances its reactivity, making it a valuable building block for constructing indole derivatives, which are prevalent in many FDA-approved drugs. This compound is particularly relevant in the context of neurodegenerative disease research and anti-inflammatory drug development, two hot topics in modern pharmacology.

The synthesis of 2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid typically involves cyclization reactions of appropriately substituted precursors. Optimizing its yield and purity is a key focus for chemists, as impurities can affect downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound. Its stability under various conditions is also a critical factor, especially for researchers exploring its use in prodrug formulations or bioconjugation strategies. These aspects align with current trends in green chemistry and sustainable synthesis, which prioritize efficiency and environmental safety.

Beyond pharmaceuticals, 2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid has potential applications in material science and agrochemicals. Its aromatic system and functional groups allow for modifications that can tailor its properties for specific uses. For instance, it could serve as a precursor for fluorescent dyes or polymer additives, addressing the rising demand for advanced materials in electronics and coatings. This versatility makes it a compound of interest across multiple industries, further driving its popularity in scientific literature and patent filings.

In conclusion, 2-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid (CAS No. 1032267-56-3) is a promising compound with broad applicability. Its structural features and reactivity profile position it as a valuable tool for researchers tackling challenges in drug design, material innovation, and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and development.